1,1'-[Ethane-1,2-diylbis(methylazanediyl)]di(propan-2-ol)

• CAS No.: 25351-52-4
• Molecular Formula: C10H24N2O2
• Molecular Weight: 204.31 g/mol
• IUPAC Name: 1-[2-[2-hydroxypropyl(methyl)amino]ethyl-methylamino]propan-2-ol
• InChI: InChI=1S/C10H24N2O2/c1-9(13)7-11(3)5-6-12(4)8-10(2)14/h9-10,13-14H,5-8H2,1-4H3
• InChI Key: IXVNANJZFBVCGU-UHFFFAOYSA-N
• Canonical SMILES: CC(CN(C)CCN(C)CC(C)O)O

Description

1,1’-[Ethane-1,2-diylbis(methylazanediyl)]di(propan-2-ol) is a chemical compound with a complex structure that includes multiple functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,1’-[Ethane-1,2-diylbis(methylazanediyl)]di(propan-2-ol) typically involves the reaction of ethane-1,2-diamine with propan-2-ol under controlled conditions. The reaction is carried out in the presence of a catalyst, often a strong acid or base, to facilitate the formation of the desired product. The reaction conditions, such as temperature and pressure, are carefully monitored to ensure high yield and purity of the compound.

Industrial Production Methods

In an industrial setting, the production of 1,1’-[Ethane-1,2-diylbis(methylazanediyl)]di(propan-2-ol) may involve large-scale reactors and continuous flow processes. The use of automated systems allows for precise control over reaction parameters, leading to consistent and efficient production of the compound.

Chemical Reactions Analysis

Types of Reactions

1,1’-[Ethane-1,2-diylbis(methylazanediyl)]di(propan-2-ol) can undergo various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the presence of functional groups such as hydroxyl and amine groups.

Common Reagents and Conditions

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide under acidic or basic conditions.

Reduction: Reduction reactions may involve the use of reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Substitution reactions can occur in the presence of halogenating agents or other nucleophiles.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may lead to the formation of corresponding ketones or aldehydes, while reduction can yield alcohols or amines.

Scientific Research Applications

1,1’-[Ethane-1,2-diylbis(methylazanediyl)]di(propan-2-ol) has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activity, including its effects on enzymes and cellular processes.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in drug development and delivery systems.

Industry: It is used in the production of polymers, resins, and other materials with specific properties.

Mechanism of Action

The mechanism of action of 1,1’-[Ethane-1,2-diylbis(methylazanediyl)]di(propan-2-ol) involves its interaction with molecular targets such as enzymes and receptors. The compound can bind to these targets, altering their activity and leading to various biological effects. The pathways involved may include signal transduction, metabolic processes, and gene expression regulation.

Comparison with Similar Compounds

Similar Compounds

1,2-Bis(diphenylphosphino)ethane: A compound with similar structural features but different functional groups.

Ethane-1,2-diylbis(oxy): Another compound with a similar backbone but different substituents.

Uniqueness

1,1’-[Ethane-1,2-diylbis(methylazanediyl)]di(propan-2-ol) is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties